Cas no 76727-11-2 (6,13-Diphenylpentacene)

• Product Name: 6,13-Diphenylpentacene
• CAS No: 76727-11-2
• Molecular Formula: C₃₄H₂₂
• Molecular Weight: 430.5385
• MDL: MFCD22572658
• CID: 1781076
• PubChem ID: 354335192

6,13-Diphenylpentacene Properties

Names and Identifiers

• Pentacene, 6,13-diphenyl-
• 6,13-diphenylpentacene
• 6,13-DP-PENTA
• 6,13-Diphenyl-pentacen
• 6,13-diphenyl-pentacene
• 6,13-diphenylpentancene
• diphenyl-6,13 pentacene
• Pentacene,6,13-diphenyl
• PFCSVQKCECNEAZ-UHFFFAOYSA-N
• D4469

• MDL： MFCD22572658
• InChIKey： PFCSVQKCECNEAZ-UHFFFAOYSA-N
• Inchi： 1S/C34H22/c1-3-11-23(12-4-1)33-29-19-25-15-7-9-17-27(25)21-31(29)34(24-13-5-2-6-14-24)32-22-28-18-10-8-16-26(28)20-30(32)33/h1-22H
• SMILES： C12C([H])=C3C([H])=C([H])C([H])=C([H])C3=C([H])C1=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C3=C([H])C([H])=C([H])C([H])=C3C([H])=C1C=2C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 430.17200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Heavy Atom Count: 34
• Complexity: 570
• XLogP3: 10.1
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 9.63340
• PSA: 0.00000
• Melting Point: 254°C(lit.)
• λmax: 604(CH2Cl2)(lit.)

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pentacenes